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Compound of Interest

Compound Name: (Propylsulfinyl)acetic acid
CAS No.: 137375-80-5
Cat. No.: B163930
Get Quote
. J

Executive Summary

Chemical Name: (Propylsulfinyl)acetic acid CAS: 137375-80-5 Formula:

Molecular Weight: 150.20 g/mol

(Propylsulfinyl)acetic acid represents a critical functional intermediate in the fields of chiral
auxiliary chemistry, metabolic profiling of thia-fatty acids, and ROS-responsive biomaterials.
Structurally, it consists of a propyl chain linked via a sulfoxide moiety to an acetic acid
backbone. Unlike its parent sulfide ((propylthio)acetic acid), the sulfinyl derivative possesses a
chiral sulfur center, making it a subject of interest for asymmetric synthesis and
enantioselective biological interactions.

This guide synthesizes the chemical biology, synthesis protocols, and application scope of
(propylsulfinyl)acetic acid, moving beyond basic catalog data to provide actionable insights
for drug development and materials science professionals.
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Chemical Architecture & Physicochemical

Properties
Structural Analysis

The molecule features a sulfoxide group (

) at the

-position relative to the carboxyl terminus. This creates a stereogenic center at the sulfur atom,
resulting in two enantiomers:

-(propylsulfinyl)acetic acid and
-(propylsulfinyl)acetic acid.

o Chirality: The pyramidal geometry of the sulfoxide sulfur (due to the lone pair) prevents
inversion at room temperature, allowing for the isolation of optically active forms.

o Acidity (pKa): The sulfinyl group is electron-withdrawing (inductive effect,

). While acetic acid has a pKa of ~4.76, the

-sulfinyl substitution increases acidity. Based on structural analogs like (phenylsulfinyl)acetic
acid, the pKa of (propylsulfinyl)acetic acid is estimated in the range of 3.0 — 3.5.

o Solubility: The sulfoxide moiety is highly polar (dipolar character

), rendering the molecule significantly more water-soluble than its sulfide precursor.

Key Properties Table
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Property Value | Description Context

Hygroscopic due to sulfoxide

Appearance Viscous oil or low-melting solid )
polarity.
Amphiphilic; balances lipophilic
LogP (Predicted) ~0.1-0.5 propyl chain and hydrophilic
carboxyl/sulfoxide.
H-Bond Donors 1 (COOH)
The sulfoxide oxygen is a
H-Bond Acceptors 3 (COOH, S=0)
strong H-bond acceptor.
Sulfoxides can undergo
. N Pummerer rearrangement or
Stability Thermally sensitive

elimination (syn-elimination) at

high temperatures (>150°C).

Synthesis & Manufacturing Protocols

The synthesis of (propylsulfinyl)acetic acid is primarily achieved via the controlled oxidation
of (propylthio)acetic acid. The choice of oxidant determines whether the product is racemic or
enantiomerically enriched.

Pathway Visualization

The following diagram outlines the synthesis from basic precursors and the subsequent
oxidation pathways.
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Figure 1: Synthetic pathways for (Propylsulfinyl)acetic acid, highlighting the critical
divergence between racemic synthesis and asymmetric oxidation, and the risk of over-oxidation
to the sulfone.

Protocol A: Standard Racemic Synthesis

Objective: High-yield production of rac-(propylsulfinyl)acetic acid.
Reagents:

o (Propylthio)acetic acid (1.0 eq)

e Sodium Periodate (

) (1.05 eq)

e Solvent: Methanol/Water (1:1)

Procedure:

 Dissolve (propylthio)acetic acid in MeOH/Water at 0°C.
e Add

dropwise as an aqueous solution. Note: Periodate is preferred over
for small-scale synthesis to avoid over-oxidation to the sulfone.

 Stir at 0°C for 2 hours, then allow to warm to room temperature overnight.

« Filter off precipitated sodium iodate (

)

» Extract the filtrate with dichloromethane (DCM).
« Dry organic layer over

and concentrate in vacuo.
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Protocol B: Asymmetric Synthesis (Modified Kagan
Oxidation)

Objective: Production of enantiomerically enriched sulfoxide.

Mechanism: Titanium-tartrate complex directs the oxygen transfer. Reagents:

(1.0 eq)

(+)-Diethyl tartrate (DET) (2.0 eq)

Water (1.0 eq) — Critical for modifying the catalyst structure.

Cumene hydroperoxide (CHP) or tert-butyl hydroperoxide (TBHP).

Procedure:

Prepare the catalyst: Mix

and (+)-DET in DCM at 25°C. Add water precisely. Stir for 20 min.

e Cool to -20°C.

e Add (propylthio)acetic acid.

e Add oxidant (CHP) dropwise over 1 hour.
e Quench with water/tartaric acid solution.

 Purification: The enantiomeric excess (ee) can be upgraded by recrystallization if the product
is solid, or via chiral HPLC.

Applications in Drug Delivery: The ROS Switch

The most significant modern application of (propylsulfinyl)acetic acid derivatives lies in
Reactive Oxygen Species (ROS)-responsive biomaterials.

The Solubility Switch Mechanism
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In polypeptide engineering (e.g., poly(L-lysine) grafted with propylthioacetic acid), the sulfide
side chain is hydrophobic. Upon exposure to ROS (common in inflamed tissues or tumor
microenvironments), the sulfide oxidizes to the sulfoxide (propylsulfinyl) and eventually the
sulfone.

o Sulfide State: Hydrophobic

Hydrogel formation / Micelle assembly.

o Sulfoxide State: Hydrophilic

Hydrogel degradation / Micelle disassembly

Drug Release.

This mechanism allows for the design of "smart" drug carriers that release their payload only at
sites of high oxidative stress.
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Figure 2: The ROS-responsive mechanism utilized in drug delivery systems. The transition
from the propylthio- derivative to the propylsulfinyl- derivative triggers the release of therapeutic
agents.

Metabolic & Pharmacological Context[2]
Relationship to Thia-Fatty Acids

(Propylsulfinyl)acetic acid is structurally related to Tetradecylthioacetic acid (TTA), a PPAR-

agonist. However, the short chain length of the propyl derivative renders it inactive as a lipid-
mimetic regulator. Instead, it serves as a metabolic probe for

-oxidation and sulfur oxidation pathways.

Metabolic Fate (FMO Pathway)

In vivo, thioethers like (propylthio)acetic acid are metabolized by Flavin-containing
Monooxygenases (FMOs) and Cytochrome P450s.

o Primary Metabolite: (Propylsulfinyl)acetic acid.
o Secondary Metabolite: (Propylsulfonyl)acetic acid.
o Excretion: These polar metabolites are rapidly excreted in urine.

Research Insight: Detection of (propylsulfinyl)acetic acid in biological fluids can serve as a
biomarker for the metabolism of propyl-thiol containing drugs or dietary compounds (e.g.,
Allium-derived organosulfur compounds).

References

o Chemical Identity & Properties
o Source: PubChem Compound Summary for CID 153293, (Propylsulfinyl)acetic acid.
o URL:[Link]

o Synthesis (Oxidation Protocols): Title: "Oxidation of sulfides to sulfoxides. Part 2: A review of
recent progress." Source:Organic Preparations and Procedures International, 1997. (General

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b163930/docs?utm_src=pdf-body#propylsulfinyl-acetic-acid-technical-guide-literature-review
https://www.benchchem.com/product/b163930/docs?utm_src=pdf-body#propylsulfinyl-acetic-acid-technical-guide-literature-review
https://www.benchchem.com/product/b163930/docs?utm_src=pdf-body#propylsulfinyl-acetic-acid-technical-guide-literature-review
https://www.benchchem.com/product/b163930/docs?utm_src=pdf-body#propylsulfinyl-acetic-acid-technical-guide-literature-review
https://pubchem.ncbi.nlm.nih.gov/compound/153293
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

protocol grounding). Context: Describes the selectivity of NalO4 vs H202.

e Asymmetric Synthesis (Kagan Oxidation): Title: "Asymmetric oxidation of sulfides to
sulfoxides." Source:Kagan, H. B., & Rebiere, F. Synlett, 1990. Context: Foundational method
for enantioselective sulfoxide synthesis.

* ROS-Responsive Materials (Application)

o

Title: "Polypeptide-Based Systems: From Synthesis to Applic
Source:Demina et al., Pharmaceutics, 2022.

o

o

URL:[Link]

[¢]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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